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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799 Get Quote

In the competitive landscape of textile dyes, performance and reliability are paramount for

researchers, scientists, and drug development professionals. This guide provides an objective

comparison of Reactive Black 39 against the industry-standard Reactive Black 5, focusing on

key performance metrics supported by experimental data. This analysis aims to equip

professionals with the necessary information to make informed decisions for their specific

applications.

Executive Summary
Reactive dyes are a cornerstone in the dyeing of cellulosic fibers due to their ability to form

strong, covalent bonds with the substrate, resulting in excellent wash fastness. Reactive Black

5, a bifunctional dye, is a widely recognized industry benchmark known for its high fixation and

overall robust performance. Reactive Black 39, another prominent black dye, is also utilized in

various printing and dyeing applications. This guide delves into a comparative analysis of their

performance based on available data.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key performance indicators for Reactive Black 39 and

Reactive Black 5. It is important to note that the data has been compiled from various sources,

and as such, testing conditions may not be identical.

Table 1: General Properties and Structure
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Property Reactive Black 39 Reactive Black 5

C.I. Name Reactive Black 39 Reactive Black 5

CAS Number 68259-02-9[1][2] 17095-24-8

Molecular Formula C25H14ClN10Na5O16S5[3] C26H21N5Na4O19S6

Reactive System Information not available Bifunctional (Vinyl Sulfone)

Table 2: Comparative Fastness Properties

Fastness Test Reactive Black 39 Reactive Black 5

Light Fastness 6-7 (ISO 105 B02)[3] Good[4]

Wash Fastness (Color

Change)
5 (ISO 105 E01, Severe)[5] 5 (with fixative)[6][7]

Wash Fastness (Staining) 4-5 (on Cotton)[5] -

Perspiration Fastness

(Alkaline)
4-5 (Effect), 5 (Stain)[5] Good[4]

Perspiration Fastness (Acid) 4 (Effect), 5 (Stain)[5] Good[4]

Water Fastness (Severe) 5 (Effect), 4-5 (Stain)[5] -

Rubbing Fastness (Dry) 4-5[5] 5 (with fixative)[6][7]

Rubbing Fastness (Wet) 3-4[5] 3-4 (with fixative)[6][7]

Table 3: Performance in Dyeing Processes
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Performance Metric Reactive Black 39 Reactive Black 5

Fixation Rate (%) Data not available
Generally 70-85% for

bifunctional dyes[8]

Exhaustion Rate (%) Data not available
Generally higher for

bifunctional dyes[5]

Color Yield (K/S) Data not available
Data not available in

comparative studies

Solubility >300 g/L[5] Data not available

Discussion of Performance
Reactive Black 5's bifunctional nature generally leads to a higher fixation rate, typically in the

range of 70-85%, as compared to monofunctional reactive dyes which are generally in the 50-

70% range.[8] This increased efficiency in forming covalent bonds with the fiber results in less

hydrolyzed dye that needs to be washed off, which is both economically and environmentally

beneficial.

The fastness properties of both dyes are generally good to excellent. For Reactive Black 39,

the light fastness rating of 6-7 is very high, indicating excellent stability to light exposure.[3] Its

wash, perspiration, and water fastness ratings are also very good.[5] Similarly, studies on

Reactive Black 5 show excellent wash and rubbing fastness, particularly when a dye fixative is

used.[6][7]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of reactive

dyes.

Determination of Dye Fixation and Exhaustion Rates
Objective: To quantify the percentage of dye that chemically bonds with the fiber (fixation) and

the percentage of dye removed from the dyebath by the fiber (exhaustion).

Methodology:
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Dyeing: A known weight of textile substrate (e.g., cotton fabric) is dyed in a solution

containing a precise concentration of the reactive dye under controlled conditions of

temperature, time, pH, and liquor ratio.

Exhaustion Measurement: After the dyeing cycle, the concentration of the dye remaining in

the dyebath is measured spectrophotometrically. The exhaustion rate (E) is calculated using

the following formula: E (%) = [(C₀ - C₁) / C₀] x 100 where C₀ is the initial concentration of the

dye and C₁ is the final concentration of the dye in the dyebath.

Washing: The dyed fabric is subjected to a rigorous washing process to remove any unfixed,

hydrolyzed dye. This typically involves rinsing with cold water, followed by soaping at a high

temperature (e.g., 95°C) with a standard detergent, and then further rinsing until the rinse

water is clear.

Fixation Measurement: The amount of fixed dye on the washed fabric is determined. This

can be done by stripping the dye from the fabric using a suitable solvent and measuring its

concentration spectrophotometrically, or by dissolving the dyed fabric in a solvent (e.g.,

sulfuric acid) and measuring the absorbance of the solution. The fixation rate (F) is

calculated as: F (%) = (Amount of dye fixed on fiber / Amount of dye taken for dyeing) x 100

Color Fastness Testing
Standardized methods from the International Organization for Standardization (ISO) and the

American Association of Textile Chemists and Colorists (AATCC) are used to ensure the

comparability of fastness properties.

Wash Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics and

agitated in a soap solution under specified conditions of time and temperature. The change

in color of the dyed specimen and the staining of the undyed fabrics are assessed using a

grey scale.

Rubbing Fastness (ISO 105-X12): A dry and a wet undyed cotton cloth are rubbed against

the dyed specimen using a crockmeter for a specified number of cycles. The staining of the

rubbing cloths is then evaluated using a grey scale.

Light Fastness (ISO 105-B02): A dyed specimen is exposed to a controlled artificial light

source that mimics natural sunlight for a specified period. The fading of the specimen is
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assessed by comparing it with a set of blue wool standards that have known lightfastness.

Visualizing the Dye-Fiber Interaction and Evaluation
Workflow
To better understand the mechanisms and processes involved, the following diagrams are

provided.

Dyeing Solution Dyeing Process

Reactive Dye
(Anionic)

Adsorption of Dye
onto Fiber Surface

Hydrolysis of Dye
(Inactive Dye)

in presence of water
and alkali

Cellulose Fiber
(with -OH groups)

Alkali
(e.g., Na₂CO₃)

Covalent Bond Formation
(Dye-O-Fiber)

activates fiber -OH
and dye reactive group

Click to download full resolution via product page

Diagram 1: Covalent bonding of reactive dye to cellulose fiber.
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Diagram 2: Standard workflow for evaluating reactive dye performance.

Conclusion
Both Reactive Black 39 and Reactive Black 5 demonstrate strong performance characteristics,

particularly in terms of fastness properties. Reactive Black 5, as a bifunctional dye, is expected

to offer higher fixation and exhaustion rates, leading to more efficient and environmentally

conscious dyeing processes. The available data indicates that Reactive Black 39 also

provides excellent fastness, making it a viable option for various applications.
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For a definitive selection, it is recommended that researchers and professionals conduct their

own comparative experiments under their specific processing conditions. This will provide the

most accurate and relevant data for their intended application, ensuring optimal results in terms

of color, fastness, and process efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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